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Compound of Interest

(R)-Pyrrolidin-3-ylmethanol
Compound Name:
hydrochloride

Cat. No.: B582443

An In-Depth Technical Guide to the Safe Handling and Application of (R)-Pyrrolidin-3-
ylmethanol Hydrochloride

This guide provides a comprehensive framework for the safe handling, storage, and use of (R)-
Pyrrolidin-3-ylmethanol hydrochloride (CAS No. 1227157-98-3) in research and
development environments. As a chiral building block, this compound is of significant interest in
medicinal chemistry and drug discovery.[1][2] Adherence to rigorous safety protocols is
paramount to mitigate risks and ensure the integrity of experimental outcomes. This document
is intended for researchers, scientists, and drug development professionals.

Compound Profile and Hazard Identification

(R)-Pyrrolidin-3-ylmethanol hydrochloride is a chiral heterocyclic compound featuring a
pyrrolidine ring.[1] Its hydrochloride salt form generally enhances stability and water solubility
compared to the free base.[1] Understanding its inherent properties is the foundation of a
robust safety protocol.

Physicochemical Properties

A summary of key properties, based on available data for the compound and its enantiomer, is
presented below.[1][3][4]
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Property Value Source
CAS Number 1227157-98-3 [3]
Molecular Formula CsH12CINO [3114]
Molecular Weight 137.61 g/mol [31[4]
Appearance Off-white to pale beige solid [1]

Key Characteristic

Hygroscopic (absorbs moisture

from the air)

[1]

Slightly soluble in water; better

Solubility solubility in methanol and [1][5]
DMSO
Sealed in dry, room

Storage [31[4]

temperature conditions

Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for the (R)-hydrochloride isomer is not universally

available, data from the parent free base, (Pyrrolidin-3-yl)methanol, provides critical hazard

information as classified under the Globally Harmonized System (GHS).[6] It is prudent to

handle the hydrochloride salt with the assumption of similar or greater hazards until specific

data becomes available.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Serious Eye Damage/Irritation

Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

Category 3 (Respiratory)

H335: May cause respiratory

irritation

(Data derived from the parent compound (Pyrrolidin-3-yl)methanol)[6]
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These classifications mandate careful handling to avoid direct contact and inhalation. The
primary risks are irritation to the skin, eyes, and respiratory system.[6]

The Core of Safety: Risk Assessment and the
Hierarchy of Controls

Before any laboratory work commences, a thorough risk assessment is mandatory.[7][8][9] This
process involves identifying hazards, evaluating the risks associated with specific experimental
procedures, and implementing control measures.[7][9]

The Risk Assessment Workflow

A systematic approach to risk assessment ensures all potential hazards are considered and
managed. This workflow is a self-validating system, requiring continuous review and
adaptation.[10]
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Caption: A systematic workflow for conducting and maintaining laboratory risk assessments.

Implementing the Hierarchy of Controls
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The most effective safety strategies prioritize eliminating hazards over relying solely on
personal protective equipment (PPE).[9][10] This "Hierarchy of Controls" provides a framework
for selecting the most robust risk mitigation measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b582443?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s826973
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://www.bldpharm.com/products/1227157-98-3.html
https://www.chemscene.com/1316087-88-3.html?productObj=CS-0053246
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71267605.htm
https://pubchem.ncbi.nlm.nih.gov/compound/13400657
https://pubchem.ncbi.nlm.nih.gov/compound/13400657
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://bayramligroup.com/blogs/501-ensuring-laboratory-safety-best-practices-and-risk-management.html
https://bayramligroup.com/blogs/501-ensuring-laboratory-safety-best-practices-and-risk-management.html
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/lab_risk_assessment.pdf
https://labmanageracademy.com/blog/empowering-your-team-through-comprehensive-lab-risk-assessment
https://www.benchchem.com/product/b582443#safety-and-handling-of-r-pyrrolidin-3-ylmethanol-hydrochloride
https://www.benchchem.com/product/b582443#safety-and-handling-of-r-pyrrolidin-3-ylmethanol-hydrochloride
https://www.benchchem.com/product/b582443#safety-and-handling-of-r-pyrrolidin-3-ylmethanol-hydrochloride
https://www.benchchem.com/product/b582443#safety-and-handling-of-r-pyrrolidin-3-ylmethanol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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